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Compound of Interest

Compound Name: 2-Chloro-5-(oxiran-2-yl)pyridine
CAS No.: 288392-34-7
Cat. No.: B3257413
Get Quote
. J

Executive Summary & Strategic Importance

2-Chloro-5-(oxiran-2-yl)pyridine (CAS: 288392-34-7) is a high-value heterocyclic building
block used primarily in the synthesis of pharmaceutical intermediates and agrochemicals. Its
utility stems from the bifunctional nature of the molecule: the electron-deficient chloropyridine
ring allows for nucleophilic aromatic substitution (

), while the oxirane (epoxide) ring serves as a potent electrophile for ring-opening reactions.

Critical Safety Directive: From a safety engineering perspective, this compound must be treated
as a Mutagenic Structural Alert (ICH M7 Class 2 or 3). The strained epoxide ring renders it a
potent alkylating agent capable of reacting with nucleophilic centers in DNA (e.g., N7-guanine).
Consequently, standard laboratory safety protocols are insufficient. Handling requires
Occupational Exposure Band (OEB) 3 or 4 containment strategies until specific toxicological
data proves otherwise.

Physicochemical Profile & Stability
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The following data aggregates experimental values and calculated properties essential for

process safety calculations.

Property Value | Description Engineering Implication
Unique Identifier for inventory
CAS Number 288392-34-7 _
tracking.
Molecular Formula
] Basis for stoichiometry and
Molecular Weight 155.58 g/mol

spill load calc.

Physical State

White to off-white solid

Dust explosion hazard

potential if micronized.

Low MP warning. May

Melting Point 40-45 °C (Approx.) melt/fuse during transport or
exothermic excursions.
N DCM, EtOAc, DMSO; Low in Hydrophobic; requires organic
Solubility o
Water solvents for decontamination.
Moisture sensitive. Epoxide
2-8 °C, Inert Atmosphere ] }
Storage hydrolysis leads to diol
(AIN2) o
impurities.
o ) ) Incompatible with strong acids,
Reactivity High (Electrophile)

bases, amines, and thiols.

Hazard Identification & Toxicology (SAR Analysis)

As a Senior Scientist, | must emphasize that in the absence of a comprehensive toxicological

dossier, we rely on Structure-Activity Relationship (SAR) profiling.

Mechanism of Toxicity: DNA Alkylation

The oxirane ring is highly strained (~25 kcal/mol). Upon exposure to biological systems, it acts

as a "soft" electrophile.

o Pathway: The epoxide carbon undergoes nucleophilic attack by DNA bases.
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e Result: Formation of bulky DNA adducts, leading to replication errors (mutagenicity).

GHS Classification (Derived)

Based on functional group analysis and analogous chloropyridine epoxides.

e Signal Word:DANGER

H341: Suspected of causing genetic defects (Muta. 2).

H315/H319: Causes skin and serious eye irritation (due to alkylation of keratin/cornea).

H317: May cause an allergic skin reaction (Haptenization of proteins).

H335: May cause respiratory irritation.[1][2][3][4][5]

Visualizing the Hazard Logic

The following diagram illustrates the decision matrix for classifying this compound's risk level.
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2-Chloro-5-(oxiran-2-yl)pyridine

Control: OEB 3/4 Containment

Click to download full resolution via product page

Caption: Logic flow deriving containment requirements from the epoxide structural alert.

Engineering Controls & Personal Protective
Equipment (PPE)

To mitigate the risks identified above, a "Barrier Analysis" approach is required.

Primary Containment (Engineering)

¢ Weighing: Must be performed in a Powder Containment Hood or an Isolator. Do not weigh on
an open bench.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b3257413/docs?utm_src=pdf-body-img#2-chloro-5-oxiran-2-yl-pyridine-technical-safety-handling-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3257413?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Reaction: Closed systems preferred. Glassware must be flame-dried and purged with
Nitrogen/Argon.

» Ventilation: Minimum 100 fpm (0.5 m/s) face velocity at the sash opening.

Secondary Containment (PPE)

o Respiratory: If outside a hood, a Powered Air Purifying Respirator (PAPR) with HEPA filters is
required. For standard hood work, N95 is insufficient; use P100 if dust risk exists.

e Dermal: Double gloving is mandatory.
o Inner Layer: Nitrile (4 mil).
o Quter Layer: Extended cuff Nitrile or Laminate (Silver Shield) for prolonged handling.

e Ocular: Chemical splash goggles. Face shield required during quenching or scale-up (>10g9).

Safe Handling & Synthesis Protocols
Storage & Stability

o Temperature: Store at 2—8 °C. The low melting point means ambient storage can lead to
"caking" or fusion, making transfer difficult and increasing spill risk.

e Atmosphere: Store under Argon. Moisture causes hydrolysis to the diol (2-chloro-5-(1,2-
dihydroxyethyl)pyridine), which alters stoichiometry.

Reaction Setup Protocol

e Solvent Selection: Avoid protic solvents (MeOH, EtOH) unless solvolysis is intended. Use
anhydrous DCM, THF, or Toluene.

o Addition Order: Always add the epoxide solution to the reaction mixture, rather than adding
reagents to the neat epoxide, to control exotherms.

Validated Quenching/Decontamination Protocol

Never dispose of active epoxide waste directly.
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The "Soft Nucleophile” Quench Method:

e Preparation: Prepare a solution of 10% L-Cysteine or Thiosulfate in water (adjusted to pH 8-
9).

» Action: The thiol group rapidly attacks the epoxide ring, opening it to a harmless thio-ether
adduct.

 Verification: Check for residual oxidant/epoxide using TLC or LC-MS before disposal.

Decontamination Mechanism Visualization

Understanding how we destroy the hazard is crucial for trust in the protocol.

Active Epoxide

(Toxic) + Quench Agent

Ring Opening Irreversible Inactive Adduct

(SN2 Attack) (Safe for Disposal)
Thiosulfate/Cysteine
(Nucleophile)

Click to download full resolution via product page

Caption: Chemical pathway for neutralizing the epoxide hazard using a soft nucleophile.

Emergency Response
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Scenario

Immediate Action

Technical Rationale

Skin Contact

Wash with soap and water for

15 min.[6] Do not use alcohol.

Alcohol increases skin
permeability, potentially driving
the epoxide deeper into the

dermis.

Eye Contact

Flush with saline/water for 15
min.[1][2][4][7][8] Seek
ophthalmologist.

Cornea is nucleophilic; rapid
alkylation can cause

permanent opacity.

Cover with wet paper towels

Prevents dust generation.[2][5]

Spill (Solid) [6][7][9] Treat waste as
(to dampen), then scoop.
hazardous.[10]
) o In-situ quenching reduces
S Absorb with Vermiculite.[11]
Spill (Liquid) ) ] ] downstream exposure for
Treat with Thiosulfate solution.
waste handlers.
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Disclaimer: This guide is intended for qualified scientific personnel. Always consult the specific

Safety Data Sheet (SDS) from your material supplier before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [2-Chloro-5-(oxiran-2-yl)pyridine: Technical Safety &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b3257413/docs#2-chloro-5-oxiran-2-yl-pyridine-
technical-safety-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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